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Compound of Interest

Compound Name: 6-Methoxywogonin

Cat. No.: B015236

CAS Number: 3162-45-6
Chemical Structure:
Systematic Name: 5,7-dihydroxy-6,8-dimethoxy-2-phenyl-4H-chromen-4-one

This technical guide provides an in-depth overview of 6-Methoxywogonin, a naturally
occurring flavonoid, for researchers, scientists, and drug development professionals. It details
its chemical properties, biological activities with a focus on its anticancer effects, and the
underlying signaling pathways.

Physicochemical Properties

Property Value Source

Molecular Formula C17H1406 --INVALID-LINK--
Molecular Weight 314.29 g/mol --INVALID-LINK--
Appearance Powder --INVALID-LINK--[1]
Purity 95~98% (HPLC) --INVALID-LINK--[1]
Storage Conditions -20°C, sealed --INVALID-LINK--[1]

Anticancer Activity

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b015236?utm_src=pdf-interest
https://www.benchchem.com/product/b015236?utm_src=pdf-body
https://www.chemnorm.com/Product/5%2C7-Dihydroxy-6%2C8-dimethoxyflavone-TB00121.html
https://www.chemnorm.com/Product/5%2C7-Dihydroxy-6%2C8-dimethoxyflavone-TB00121.html
https://www.chemnorm.com/Product/5%2C7-Dihydroxy-6%2C8-dimethoxyflavone-TB00121.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

6-Methoxywogonin has demonstrated cytotoxic effects against various cancer cell lines. The
half-maximal inhibitory concentration (ICso) values, a measure of the compound's potency in
inhibiting biological processes, have been reported in several studies. Methoxyflavone analogs
have shown varying degrees of bioactivity in a concentration-dependent manner.[2] For
instance, some methoxyflavones have exhibited 1Cso values in the micromolar range against
different cancer cell lines.[2]

Table of ICso Values for Methoxyflavone Analogs (lllustrative)

Cell Line Compound Treatment Duration  ICso (M)

Acute Myeloid

Leukemia (AML) cell o 85.7, 32.3, 30.4, 65.3
] 5-demethyl nobiletin 48h ]

lines (HL-60, THP-1, respectively

U-937, HEL)

Chronic Myeloid

Leukemia (CML) cell 5-demethyl nobiletin 48h 915
line (K562)
Prostate Cancer -

Tangeritin 48h 17.2
(PC3)
Prostate Cancer -

5-demethyltangeritin 48h 11.8
(PC3)
Breast Cancer (MCF- ]

Chrysosplenetin 72h 0.3

7

Breast Cancer (MDA- 5,3'-dihydroxy-
MB-231) 3,6,7,8,4'-PeMF

72h 21.27

Note: This table presents data for related methoxyflavone compounds to illustrate the range of
activity and is not specific to 6-Methoxywogonin due to the limited availability of direct
quantitative data in the initial search. Further literature review is required for specific ICso
values of 6-Methoxywogonin.

Experimental Protocols
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Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase
enzymes reflect the number of viable cells present. These enzymes are capable of reducing
the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

General Protocol:

Cell Seeding: Plate cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and
incubate for 24 hours.

o Compound Treatment: Treat the cells with various concentrations of 6-Methoxywogonin
and incubate for the desired period (e.g., 24, 48, or 72 hours).

e MTT Addition: Add 10 uL of MTT reagent (5 mg/mL in PBS) to each well.
 Incubation: Incubate the plate for 2 to 4 hours at 37°C until a purple precipitate is visible.

» Solubilization: Add 100 pL of a solubilization solution (e.g., DMSO or a solution of 40% DMF,
2% glacial acetic acid, and 16% SDS) to each well to dissolve the formazan crystals.

o Absorbance Reading: Leave the plate at room temperature in the dark for 2 hours and then
record the absorbance at 570 nm using a microplate reader.

Signaling Pathways

6-Methoxywogonin is believed to exert its anticancer effects by modulating key signaling
pathways involved in cell proliferation, survival, and apoptosis.

PI3K/Akt Signhaling Pathway

The Phosphoinositide 3-kinase (PI13K)/Akt pathway is a crucial intracellular signaling pathway
that promotes cell survival and growth. Its dysregulation is frequently observed in cancer. Akt, a
serine/threonine kinase, is a central node in this pathway, and its activation is triggered by
various growth factors and cytokines.

Logical Flow of PI3K/Akt Pathway Inhibition:
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Caption: PI3K/Akt signaling pathway and potential inhibition by 6-Methoxywogonin.

Apoptosis Induction

Apoptosis, or programmed cell death, is a vital process for removing damaged or unwanted
cells. Cancer cells often evade apoptosis. 6-Methoxywogonin is thought to induce apoptosis
in cancer cells. The induction of apoptosis is a key mechanism for many anticancer drugs. This
process can be initiated through the extrinsic (death receptor) or intrinsic (mitochondrial)
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pathways, both of which converge on the activation of caspases, the executioner enzymes of
apoptosis.

Experimental Workflow for Apoptosis Assay:
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Caption: A typical experimental workflow for assessing apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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